Cas no 622789-26-8 (ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate)

Ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate is a synthetic organic compound featuring a biphenyl carbamoyl moiety linked to a dimethylpyridine carboxylate core. Its structure combines aromatic and heterocyclic components, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The presence of both carbamoyl and ester functional groups enhances its reactivity, facilitating further derivatization. The compound's rigid biphenyl scaffold may contribute to binding affinity in target interactions, while the pyridine ring offers potential for coordination or hydrogen bonding. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows.

ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate structure

622789-26-8 structure

Product Name:ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate

CAS No:622789-26-8

MF:C₂₃H₂₃N₃O₃

MW:389.447025537491

CID:6479446

Update Time:2025-06-11

ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate
- ethyl 2,6-dimethyl-5-[(4-phenylphenyl)carbamoylamino]pyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-[[([1,1'-biphenyl]-4-ylamino)carbonyl]amino]-2,6-dimethyl-, ethyl ester
- Inchi： 1S/C23H23N3O3/c1-4-29-22(27)20-14-21(16(3)24-15(20)2)26-23(28)25-19-12-10-18(11-13-19)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3,(H2,25,26,28)
- InChI Key： HUQWSZUHZFSIKB-UHFFFAOYSA-N
- SMILES： C1(C)=NC(C)=C(NC(NC2=CC=C(C3=CC=CC=C3)C=C2)=O)C=C1C(OCC)=O

ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1469-0134-2μmol	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1469-0134-5μmol	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1469-0134-10μmol	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1469-0134-20μmol	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1469-0134-1mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1469-0134-2mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1469-0134-3mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1469-0134-4mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1469-0134-5mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1469-0134-10mg	ethyl 5-[({[1,1'-biphenyl]-4-yl}carbamoyl)amino]-2,6-dimethylpyridine-3-carboxylate	622789-26-8	90%+	10mg	$79.0	2023-05-17

ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate Related Literature

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Additional information on ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-({1,1'-Biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate (CAS No. 622789-26-8)

The compound ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate (CAS No. 622789-26-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the biphenyl and pyridine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The compound's carbamate and ester functionalities further enhance its versatility in drug design.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate aligns with this trend, as its modular structure allows for easy derivatization to optimize pharmacokinetic properties. Questions like "How does ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate interact with enzymes?" or "What are the synthetic routes for CAS 622789-26-8?" are frequently searched, reflecting the compound's relevance in modern chemistry.

The synthesis of CAS 622789-26-8 typically involves multi-step organic reactions, including amide coupling and esterification. Its molecular weight and logP value suggest favorable solubility profiles, making it suitable for formulation studies. Additionally, the compound's aromatic systems contribute to its stability under physiological conditions, a critical factor for drug candidates. Researchers are also exploring its potential in catalysis and material science, leveraging its electron-rich framework.

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In conclusion, ethyl 5-({1,1'-biphenyl-4-yl}carbamoyl)amino-2,6-dimethylpyridine-3-carboxylate represents a multifaceted tool for researchers. Whether in medicinal chemistry, agrochemical development, or materials engineering, its applications continue to expand. As the scientific community prioritizes sustainable synthesis and efficient drug design, this compound is poised to play a pivotal role in future innovations.